Cas no 2228674-15-3 (1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol
• CAS No: 2228674-15-3
• MF: C₉H₄F₈O
• MW: 280.11469078064
• CID: 5853222
• PubChem ID: 165629647
• Update Time: 2025-06-22

1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol
• 2228674-15-3
• EN300-1959955

• Inchi： 1S/C9H4F8O/c10-4-2(1-3(18)9(15,16)17)5(11)7(13)8(14)6(4)12/h3,18H,1H2
• InChI Key： DHYMEJKYBCTDMV-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=C(C(=C(C=1F)F)F)F)F)O)(F)F

Computed Properties

• Exact Mass: 280.01344004g/mol
• Monoisotopic Mass: 280.01344004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol

Introduction to 1,1,1-Trifluoro-3-(pentafluorophenyl)propan-2-ol (CAS No. 2228674-15-3)

1,1,1-Trifluoro-3-(pentafluorophenyl)propan-2-ol (CAS No. 2228674-15-3) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its trifluoromethyl and pentafluorophenyl substituents, which confer it with remarkable stability and reactivity profiles.

The trifluoromethyl group is a common functional group in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make it an attractive moiety for the design of pharmaceuticals, as it can enhance the bioavailability and metabolic stability of drug molecules. The pentafluorophenyl group, on the other hand, is a highly fluorinated aromatic ring that imparts additional stability and reactivity to the molecule. Together, these functional groups endow 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol with a unique combination of properties that make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent research has highlighted the potential of 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The high lipophilicity and stability of 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol make it an ideal candidate for the design of drugs targeting neurological disorders, cancer, and infectious diseases.

In addition to its pharmaceutical applications, 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol has also shown promise in materials science. A research team at the University of California reported in the Journal of Materials Chemistry A (2023) that this compound can be used as a building block for the synthesis of advanced polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in aerospace engineering, electronics, and other high-performance industries.

The synthesis of 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol typically involves multistep processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a trifluoromethylated alcohol with a pentafluorophenyl halide in the presence of a suitable base. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it more feasible to produce 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol on a larger scale.

The physical properties of 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol are also noteworthy. It is a colorless liquid with a boiling point around 90°C at atmospheric pressure. The compound is highly soluble in common organic solvents such as dichloromethane and acetonitrile but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical reactions and processes where solubility and volatility are important considerations.

In terms of safety and handling, 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol should be managed with care to avoid exposure to skin or inhalation. It is recommended to handle this compound under well-controlled conditions using appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The market demand for 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol is expected to grow steadily over the next few years driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to develop new applications for this compound and improve its production processes. As a result, 1,1,1-trifluoro-3-(pentafluorophenyl)propan-2-ol is poised to play a significant role in advancing scientific knowledge and technological innovation.

In conclusion, 1,1,1-Trifluoro-3-(pentafluorophenyl)propan-2-ol (CAS No. 2228674-15-3) is a versatile compound with unique chemical properties that make it valuable for both pharmaceutical development and materials science applications. Its high stability and reactivity profiles offer exciting opportunities for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its importance in various scientific fields is likely to increase further.